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Compound of Interest

Compound Name: Myc-IN-3

Cat. No.: B15581693 Get Quote

Essential Safety and Handling Guide for Myc-IN-
3
Disclaimer: No specific Safety Data Sheet (SDS) for Myc-IN-3 was found. This guide is based

on best practices for handling potent, powdered research chemicals and should be used in

conjunction with your institution's specific safety protocols and the judgment of trained

laboratory professionals.

Myc-IN-3 is a potent inhibitor of the MYC protein, utilized in cancer research.[1] Due to its

potent nature and the absence of comprehensive safety data, it is crucial to handle this

compound with a high degree of caution to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the final barrier between the researcher and potential

chemical exposure, after engineering and administrative controls have been implemented.[2][3]

Summary of Required and Recommended PPE
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PPE Category Specification Rationale

Hand Protection

Required: Chemical-resistant

gloves (e.g., Nitrile), with a

recommendation for double-

gloving.[2][4]

To prevent skin contact and

absorption. Double-gloving

provides an additional layer of

protection in case the outer

glove is compromised.

Eye & Face Protection

Required: Safety glasses with

side shields. Recommended:

Chemical safety goggles or a

face shield when there is a risk

of splashes or aerosolization of

the powder.[4][5][6]

To protect the eyes and face

from contact with the chemical,

which could cause serious

irritation or injury.

Body Protection
Required: A standard

laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Required when handling the

powder outside of a certified

chemical fume hood: A NIOSH-

approved respirator with a

particulate filter (e.g., N95 or

higher).[4]

To prevent inhalation of the

powdered compound, which is

a primary route of exposure for

potent chemicals.

Operational Plan and Experimental Protocols
A systematic approach to handling Myc-IN-3, from receipt to disposal, is essential for safety

and experimental integrity.

Step-by-Step Handling Protocol:

Receiving and Storage:

Upon receipt, inspect the container for any damage.[5] If the container is compromised,

handle it as a spill and notify the appropriate safety personnel.

Store the compound in a cool, dry, and dark place.[7] Refer to the table below for specific

storage temperatures and durations.
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Clearly label the storage location with the chemical name and any relevant hazard

warnings.

Preparation for Use:

All handling of solid Myc-IN-3 should be conducted in a certified chemical fume hood to

minimize inhalation risk.[6]

Before handling, ensure the work area is clean and uncluttered.

Don the appropriate PPE in the correct order: lab coat, eye and face protection, and then

gloves.

Weighing and Solution Preparation:

Use appropriate tools, such as a spatula, to handle the powder and minimize the creation

of dust.

When preparing solutions, slowly add the compound to the solvent to avoid splashing.

Myc-IN-3 is soluble in DMSO.

Keep the container with the stock solution tightly sealed when not in use.

Post-Handling Procedures:

Decontaminate the work surface and any equipment used with an appropriate solvent

(e.g., 70% ethanol).

Remove PPE in a manner that avoids cross-contamination.

Wash hands thoroughly with soap and water after all work is complete.

Storage Conditions for Myc-IN-3
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Form Storage Temperature Duration

Solid -20°C Long-term (months to years)

Solid 0 - 4°C Short-term (days to weeks)

Stock Solution in DMSO -20°C Up to 1 month

Stock Solution in DMSO -80°C Up to 6 months

Disposal Plan
All waste contaminated with Myc-IN-3 must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.[8][9] Under no circumstances

should this material be disposed of down the drain or in the regular trash.[9]

Waste Segregation and Disposal Protocol:

Solid Waste:

Includes: Unused or expired Myc-IN-3 powder, contaminated gloves, pipette tips, weighing

paper, and other disposable labware.

Procedure: Place all solid waste into a designated, sealed, and clearly labeled hazardous

waste container.[9] The label should include "Hazardous Waste" and the chemical name

"Myc-IN-3".

Liquid Waste:

Includes: Solutions containing Myc-IN-3 and solvents used for decontamination.

Procedure: Collect all liquid waste in a sealed, leak-proof, and properly labeled hazardous

waste container.[8] Ensure the container is compatible with the solvents used.

Empty Containers:

Procedure: The original container of Myc-IN-3 should be treated as hazardous waste

unless it has been triple-rinsed with a suitable solvent. The rinsate from this cleaning must

be collected and disposed of as hazardous liquid waste.
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Waste Storage and Collection:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.[7][10]

Ensure incompatible waste types are segregated.

Arrange for the collection of hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor.[10]

Visual Workflow for Handling Myc-IN-3
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15581693#personal-protective-equipment-for-
handling-myc-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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